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Compound of Interest

Compound Name: Pimaric Acid

Cat. No.: B1670357

Essential Safety and Handling Guide for Pimaric
Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Pimaric Acid in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe handling and mitigate risks.

Hazard Identification and Safety Data

Pimaric acid may cause irritation to the skin, eyes, and respiratory tract.[1][2] It is classified as
harmful if swallowed, causing skin irritation, serious eye irritation, and potential respiratory
irritation.[2] The toxicological properties have not been thoroughly investigated.[1]
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Quantitative Safety Data

Value

GHS Classification

Acute toxicity, oral (Category 4); Skin
corrosion/irritation (Category 2); Serious eye
damage/eye irritation (Category 2A); Specific
target organ toxicity, single exposure;
Respiratory tract irritation (Category 3)[2]

Flash Point

No data available[1]

Autoignition Point

No data available[1]

Explosive Limits

LEL: No data; UEL: No data[1]

Occupational Exposure Limits

Does not contain any substances with

occupational exposure limits[3]

Personal Protective Equipment (PPE)

To ensure safety when handling Pimaric Acid, the following personal protective equipment is

mandatory.
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Protection Type

Specific PPE Requirement

Rationale

Eye Protection

Safety glasses with side-
shields or chemical safety
goggles.[1][3] A face shield

may also be necessary.[2][4]

To protect eyes from splashes

and dust.

Hand Protection

Compatible chemical-resistant
gloves (e.g., nitrile, neoprene,
butyl).[5][6]

To prevent skin contact.
Gloves should be inspected
before use and disposed of

properly after.[2][5]

Respiratory Protection

A NIOSH-approved respirator
is required, especially where
dust or aerosols may be
generated.[1][2][3][5] For
nuisance exposures, a P95
(US) or P1 (EU) particle
respirator is suitable. For
higher-level protection, use
OV/AG/P99 (US) or ABEK-P2
(EUV) respirator cartridges.[2]

To prevent inhalation of dust or

aerosols.

Body Protection

Alab coat or a complete suit
protecting against chemicals
should be worn.[1][2][3]

To prevent skin exposure. The
type of protective equipment

must be selected according to
the concentration and amount
of the dangerous substance at

the specific workplace.[2]

Operational Plans: Handling and Storage

Handling:

¢ Avoid contact with eyes, skin, and clothing.[3][5]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]
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» Ensure adequate ventilation, using local exhaust ventilation or other engineering controls to
manage airborne levels.[1][2]

e Wash hands thoroughly after handling and before breaks.[1][2][5]

» Facilities should be equipped with an eyewash station and a safety shower.[1][3]
Storage:

o Keep containers tightly closed in a dry and well-ventilated place.[1][3][5]

o Recommended storage temperature is -20°C for long-term storage and 2-8°C for short-term
storage.[5]

Emergency Procedures: First Aid and Spills
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids apart. Seek medical attention.[1][5]

o Skin Contact: Immediately wash the skin with soap and plenty of water for at least 15
minutes.[1] Remove contaminated clothing and wash it before reuse.[1][5] Get medical
attention if symptoms occur.[1]

« Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get immediate medical attention.[1][5]

¢ Ingestion: Wash out the mouth with water if the person is conscious. Do NOT induce
vomiting unless directed by medical personnel. Never give anything by mouth to an
unconscious person. Get medical attention.[1][5]

Spill Response Plan:
o Evacuate and Secure: Evacuate personnel from the immediate spill area.

o Ventilate: Ensure the area is well-ventilated.
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o Wear appropriate PPE: Before addressing the spill, don the required personal protective
equipment, including a respirator.[1]

» Containment: Contain the spill to prevent it from spreading.

o Clean-up: For solid spills, avoid creating dust. Sweep or shovel the material into a suitable,
closed container for disposal.[2][5] For liquid spills, use an inert absorbent material.

» Disposal: Transfer the contained waste to a chemical waste container for disposal in
accordance with local regulations.[1]

o Decontaminate: Clean the spill area thoroughly.

Below is a workflow diagram for handling a Pimaric Acid spill.
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Pimaric Acid Spill Response Workflow
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Caption: Workflow for Pimaric Acid Spill Response.
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Disposal Plan

Dispose of Pimaric Acid and any contaminated materials by transferring them to a suitable
chemical waste container.[1] All disposal must be conducted in accordance with local, state,
and federal regulations. Do not let the product enter drains.[2][5] Contact a licensed
professional waste disposal service for final disposal.[2] Contaminated packaging should be
disposed of as unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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